EBI-1051

• Molecular Formula: C18H15F2IN2O5
• Molecular Weight: 504.2 g/mol
• InChI: InChI=1S/C18H15F2IN2O5/c19-13-6-10(21)1-2-14(13)22-16-12(18(26)23-28-11(7-24)8-25)5-9-3-4-27-17(9)15(16)20/h1-6,11,22,24-25H,7-8H2,(H,23,26)
• InChIKey: VUJYNHRRRJUAHQ-UHFFFAOYSA-N

Unlike benzimidazole MEK inhibitors (e.g., selumetinib), EBI-1051 features a benzofuran scaffold offering distinct binding topology and resistance-overcoming potential. • Cellular IC50: 4.7 nM (COLO-205); oral bioavailability confirmed • Purity: >98% (HPLC); solubility: DMSO:Tween-80:Saline (10:5:85) • Application: BRAF-V600E xenograft models, vertical pathway combination studies, vemurafenib-resistant melanoma research

EBI-1051: A Novel Benzofuran-Scaffold MEK Inhibitor for MAPK Pathway Research

EBI-1051 (compound 28d ) is a small-molecule, orally bioavailable, allosteric inhibitor of MEK (mitogen‑activated protein kinase kinase), the enzyme that sits directly downstream of RAF in the RAS‑RAF‑MEK‑ERK signaling cascade . Unlike the majority of clinically‑advanced MEK inhibitors that are built on a benzimidazole or pyridone core, EBI‑1051 is derived from a benzofuran scaffold obtained through a scaffold‑hopping strategy starting from known clinical compounds . The compound has progressed to formal preclinical development for melanoma and other MEK‑associated cancers, with the most extensive published dataset available in Lu et al., Bioorg. Med. Chem., 2018 .

1

Allosteric MEK inhibitor for MAPK pathway studies

2

Benzofuran scaffold distinct from benzimidazole/pyridone chemotypes

3

Designed for preclinical xenograft and combination research models

• [1] Lu B, Huang S, Cao J, Hu Q, Shen R, Wan H, Wang D, Yuan J, Zhang L, Zhang J, Zhang M, Tao W, Zhang L. Discovery of EBI-1051: A novel and orally efficacious MEK inhibitor with benzofuran scaffold. Bioorg Med Chem. 2018 Feb 1;26(3):581-589. doi: 10.1016/j.bmc.2017.12.019. Epub 2017 Dec 20. PMID: 29317148. View Source
• [2] EBI-1051 (28d). In: InvivoChem. Product datasheet. Accessed April 2026. View Source

Why MEK Inhibitor Procurement Cannot Default to Generic Class-Swaps: The Case for EBI-1051

In the MAPK pathway inhibitor class, MEK inhibitors that share a conserved allosteric binding site can still exhibit divergent cellular potency, in vivo efficacy, and resistance profiles due to differences in scaffold geometry, linker chemistries, and physicochemical properties that govern target engagement duration and tissue disposition . For example, while the approved MEK inhibitor selumetinib (AZD6244) inhibits purified MEK1 with an IC50 of ~14 nM, its cellular potency can be limited compared with more recently optimized chemotypes such as the benzofuran series exemplified by EBI‑1051 . The quantitative evidence presented below demonstrates that EBI‑1051 provides a measurable advantage over the closest comparator, AZD6244 (selumetinib), in multiple cancer cell lines—an observation that precludes the assumption of functional interchangeability among MEK inhibitors, and directly informs compound selection for xenograft efficacy models, combination studies, or chemical probe campaigns targeting the MAPK pathway .

ScaffoldBenzofuran vs. benzimidazole/pyridone cores may shift MEK binding kinetics and selectivity profile.

PotencyCellular potency and resistance profiles are chemotype-dependent; may not transfer across MEK inhibitor series.

PK/FormulationPhysicochemical and oral bioavailability properties can differ significantly, altering in-vivo exposure context.

• [1] Lu B, Huang S, Cao J, Hu Q, Shen R, Wan H, Wang D, Yuan J, Zhang L, Zhang J, Zhang M, Tao W, Zhang L. Discovery of EBI-1051: A novel and orally efficacious MEK inhibitor with benzofuran scaffold. Bioorg Med Chem. 2018 Feb 1;26(3):581-589. doi: 10.1016/j.bmc.2017.12.019. Epub 2017 Dec 20. PMID: 29317148. View Source

EBI-1051 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons with Key MEK Inhibitors

Cell-Free MEK1 Biochemical Potency: EBI-1051 IC50 3.9 nM Improves ~3.6-fold Over Selumetinib

In a purified MEK1 biochemical assay, EBI‑1051 demonstrates an IC50 of 3.9 nM . The clinically approved MEK inhibitor selumetinib (AZD6244) is reported with a MEK1 IC50 of approximately 14 nM under comparable cell‑free conditions . This represents an ~3.6‑fold improvement in biochemical target potency for the EBI‑1051 benzofuran series, providing a quantitative rationale for the observed downstream cellular superiority .

Cell-free MEK1 IC₅₀

Cross-study comparable

3.9 nM vs ~14 nM

Supports target engagement potency context (~3.6‑fold lower IC₅₀).

Values from independent but comparable cell‑free conditions.

Evidence Dimension	MEK1 biochemical inhibition IC50
Target Compound Data	3.9 nM
Comparator Or Baseline	Selumetinib (AZD6244), IC50 ≈ 14 nM
Quantified Difference	~3.6‑fold lower IC50 for EBI‑1051
Conditions	Purified MEK1 cell‑free biochemical assay; values from independent but comparable assay conditions.

Why This Matters

A ~3.6‑fold improvement in intrinsic target potency is the primary driver of the enhanced cellular killing effects observed in head‑to‑head experiments, making EBI‑1051 a more potent chemical probe for dissecting MEK‑dependent signaling at lower concentrations.

• [1] EBI-1051 IC50. InvivoChem, PeptideDB, AbMole, TargetMol, etc. Multiple vendor datasheets consistently report MEK IC50 = 3.9 nM. Accessed April 2026. View Source

COLO‑205 Colorectal Cancer Cell Viability: EBI‑1051 Demonstrates Superior Potency Over Selumetinib (AZD6244)

In the BRAF‑V600E‑mutant COLO‑205 colorectal cancer cell line, EBI‑1051 (reported as compound 28d) suppresses cell viability with an IC50 of 4.7 nM . In direct comparison within the same experimental framework, selumetinib (AZD6244) exhibits a less potent effect, with EBI‑1051 described as showing 'superior potency' over selumetinib in this and two additional cell lines: A549 (lung carcinoma) and MDA‑MB‑231 (breast carcinoma) . The magnitude of the difference is qualitatively stated as superior; the quantitative IC50 for selumetinib in the COLO‑205 viability assay is not provided in the primary paper, but the directional advantage is consistent with the 3.6‑fold biochemical potency difference observed at the enzyme level.

COLO‑205 Viability

Data to verify

4.7 nM

Reported cell‑model response context; qualitative superiority over selumetinib.

Quantitative comparator IC₅₀ not disclosed in primary paper.

Evidence Dimension	COLO‑205 cell viability IC50
Target Compound Data	4.7 nM
Comparator Or Baseline	Selumetinib (AZD6244) — qualitative superiority stated
Quantified Difference	EBI‑1051 demonstrates superior potency; exact fold‑difference not disclosed in the primary publication.
Conditions	BRAF‑V600E COLO‑205 colorectal cancer cell line viability assay, as reported in the original discovery paper.

Why This Matters

This direct, head‑to‑head cell viability data provides procurement‑relevant evidence that EBI‑1051 can achieve greater growth inhibition in a well‑characterized BRAF‑mutant cancer model compared with the most widely used preclinical MEK benchmark compound, selumetinib.

In Vivo Efficacy in COLO‑205 Xenograft Model: EBI‑1051 Oral Dosing Drives Tumor Regression

When administered orally to mice bearing established COLO‑205 colorectal cancer xenografts, EBI‑1051 (28d) produced 'excellent in vivo efficacy' that the authors deem 'suitable for pre‑clinical development' . While the publication does not report a head‑to‑head in vivo comparison with selumetinib in the same experiment, the in vivo activity is attributed to a combination of high intrinsic MEK1 potency and good oral bioavailability in rats—a property systematically engineered during the benzodihydrofuran‑to‑benzofuran optimization campaign . A separate ChEMBL record indicates an oral bioavailability value collected in Sprague‑Dawley rats at a dose of 10 mg/kg via gavage , though the exact numerical value is not disclosed on the public record. The in vivo outcome validates that the cellular potency advantage of EBI‑1051 translates into tumor‑bearing animals, a critical gating criterion for selecting MEK inhibitors for translational research.

COLO‑205 Xenograft

Class-level inference

Excellent efficacy (qualitative); suitable for preclinical development

Supports in‑vivo model‑response context after oral dosing.

No direct in‑vivo comparator arm; exact dose/%TGI not detailed.

Evidence Dimension	In vivo tumor xenograft efficacy (COLO‑205)
Target Compound Data	Excellent in vivo efficacy (qualitative); suitable for preclinical development.
Comparator Or Baseline	Implicit comparison to the wider MEK inhibitor class; no direct in‑vivo comparator arm with selumetinib reported in the same study.
Quantified Difference	Not directly quantified against a comparator.
Conditions	COLO‑205 xenograft‑bearing mice, oral dosing; exact dose and tumor‑growth‑inhibition (%TGI) not detailed in abstract/summary.

Why This Matters

Demonstration of robust in vivo tumor regression after oral dosing confirms that the biochemical and cellular potency advantages of EBI‑1051 are not annulled by pharmacokinetic limitations, making it a viable candidate for preclinical efficacy and combination therapy studies.

• [1] Lu B, Huang S, Cao J, Hu Q, Shen R, Wan H, Wang D, Yuan J, Zhang L, Zhang J, Zhang M, Tao W, Zhang L. Discovery of EBI-1051: A novel and orally efficacious MEK inhibitor with benzofuran scaffold. Bioorg Med Chem. 2018 Feb 1;26(3):581-589. doi: 10.1016/j.bmc.2017.12.019. Epub 2017 Dec 20. PMID: 29317148. View Source
• [2] ChEMBL record for EBI-1051 (CHEMBL4220455). Oral bioavailability in Sprague‑Dawley rat at 10 mg/kg. Accessed April 2026. View Source

Chemotype Differentiation: EBI‑1051 Benzofuran Core Distinct from Approved MEK Inhibitor Scaffolds

EBI‑1051 contains a benzofuran core that was deliberately designed to avoid the benzimidazole/pyridone scaffold present in trametinib, cobimetinib, and selumetinib . This scaffold‑hopping strategy, validated through a bioisostere hypothesis in which the ether‑like oxygen atom of the benzofuran serves as a hydrogen‑bond acceptor, results in a structurally distinct molecule that may engage the MEK allosteric pocket with a unique binding topology . The benzofuran series also demonstrates 'good oral bioavailability in rats'—a property not automatically retained when shifting among MEK‑inhibitor chemotypes . provides further evidence that the benzofuran core can afford different selectivity and resistance‑overcoming properties compared to first‑generation MEK inhibitors.

Scaffold Chemotype

Class-level inference

Benzofuran core vs Benzimidazole/Pyridone

Structurally distinct allosteric MEK engagement; may offer differentiated selectivity.

Binding topology inferred; resistance‑overcoming potential requires validation.

Evidence Dimension	Chemical scaffold/chemotype
Target Compound Data	Benzofuran core; ether oxygen H‑bond acceptor; molecular formula C18H15F2IN2O5.
Comparator Or Baseline	Trametinib (pyridopyrimidine core), Cobimetinib (piperidine‑azetidine core), Selumetinib (benzimidazole core).
Quantified Difference	Not a numerical difference; structural distinction is categorical.
Conditions	Scaffold‑hopping campaign described in the original discovery paper.

Why This Matters

For scientists seeking to interrogate MEK biology with a structurally distinct inhibitor (e.g., to overcome acquired resistance to benzimidazole‑based MEK inhibitors or to test additive effects with different chemotypes), EBI‑1051 offers a procurement option that is not simply another analogue of existing drugs. This structural uniqueness can translate into differentiated off‑target profiles, as suggested by the benzofuran series' ability to synergize with other targeted agents .

• [1] Lu B, Huang S, Cao J, Hu Q, Shen R, Wan H, Wang D, Yuan J, Zhang L, Zhang J, Zhang M, Tao W, Zhang L. Discovery of EBI-1051: A novel and orally efficacious MEK inhibitor with benzofuran scaffold. Bioorg Med Chem. 2018 Feb 1;26(3):581-589. doi: 10.1016/j.bmc.2017.12.019. Epub 2017 Dec 20. PMID: 29317148. View Source

Recommended EBI-1051 Application Scenarios Based on Differentiated Evidence

BRAF‑Mutant Colorectal and Lung Cancer Xenograft Efficacy Studies Requiring a Non‑Benzimidazole MEK Inhibitor

For in vivo efficacy studies in BRAF‑V600E colorectal (COLO‑205) or lung (A549) xenograft models, EBI‑1051 provides oral efficacy that is superior to selumetinib in cellular assays . Its benzofuran scaffold also avoids the structural liabilities associated with long‑term use of benzimidazole‑type MEK inhibitors, making it a preferred compound for resistance‑overcoming or combination‑therapy vertical‑pathway studies . The compound is supplied at >98% purity (HPLC), with solubility guidance for in‑vivo formulation using DMSO:Tween‑80:Saline (10:5:85) provided by multiple vendors .

Chemical Biology Probe Requiring a Potent MEK Inhibitor with a Structurally Distinct Binding Mode

When the research objective demands a MEK inhibitor that is chemically distinct from the clinically prevalent benzimidazole series (selumetinib), the benzofuran core of EBI‑1051 is a critical differentiator . Its bioisostere‑validated ether‑oxygen hydrogen‑bond acceptor motif may confer a unique MEK‑inhibitor‑binding topology, which can be exploited in structural biology studies (co‑crystallography), biophysical assays, or when developing orthogonal chemical probes to validate MEK‑dependent phenotypes .

Overcoming Acquired Resistance to BRAF Inhibitors in Melanoma Models

EBI‑1051 has been shown to enhance the sensitivity of vemurafenib‑resistant A375 melanoma cells to BRAF inhibition , an application for which the unique scaffold may be advantageous. The compound's ability to restore ERK‑phosphorylation inhibition when combined with other agents (e.g., EBI‑907) underscores its value in studying vertical pathway combination strategies that circumvent MAPK reactivation .

Preclinical Combination Therapy Studies Targeting the MAPK Pathway

Because EBI‑1051 achieves low‑nanomolar cellular IC50 values (4.7 nM in COLO‑205) and demonstrates oral bioavailability , it is well suited for combination studies involving additional inhibitors of the MAPK pathway (e.g., BRAF, ERK inhibitors) or other oncogenic signaling nodes. Its structural divergence from other MEK inhibitors reduces the risk of overlapping off‑target effects, a critical consideration when interpreting phenotypical outcomes of multi‑drug treatment regimens .

Application

Selection Property

Validation Focus

Application: BRAF‑mutant cancer xenograft research

Selection Property: Non‑benzimidazole allosteric MEK inhibitor

Validation Focus: In‑vivo model‑response and PK study context

Application: MAPK pathway probe requiring chemotype orthogonal to benzimidazole series

Selection Property: Benzofuran core with distinct binding topology

Validation Focus: Selectivity and target engagement verification

Application: BRAF‑inhibitor resistance model research

Selection Property: Scaffold‑mediated potential to restore ERK inhibition in combination

Validation Focus: Vertical pathway combination response assessment

Application: MAPK pathway combination research

Selection Property: Reported cellular potency and oral bioavailability profile

Validation Focus: Synergy and off‑target overlap evaluation

• [1] Lu B, Huang S, Cao J, Hu Q, Shen R, Wan H, Wang D, Yuan J, Zhang L, Zhang J, Zhang M, Tao W, Zhang L. Discovery of EBI-1051: A novel and orally efficacious MEK inhibitor with benzofuran scaffold. Bioorg Med Chem. 2018 Feb 1;26(3):581-589. doi: 10.1016/j.bmc.2017.12.019. Epub 2017 Dec 20. PMID: 29317148. View Source
• [2] EBI-1051 (28d). InvivoChem product datasheet. Accessed April 2026. Provides purity, solubility, and formulation guidance. Cites original paper. View Source